
Understanding the Compound: A Risk-Based
Perspective

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4(1H)-Quinazolinone, 1-methyl-

Cat. No.: B1585260 Get Quote

1-Methyl-4(1H)-quinazolinone (CAS No. 3476-68-4) belongs to the quinazolinone class of

compounds.[1] This family of molecules is noted for a wide spectrum of biological activities,

including anti-inflammatory, anticancer, and anticonvulsant properties.[2][3][4] This inherent

bioactivity is the foundational reason for adopting a cautious and well-documented handling

approach. While invaluable in drug discovery, the same mechanisms that make these

compounds therapeutically interesting can pose risks to the researcher upon unintended

exposure.

Physicochemical Properties Summary:

Property Value Source

Molecular Formula C₉H₈N₂O [1]

Molecular Weight 160.17 g/mol [1]

Appearance Solid Powder [5]

Melting Point 231-233 °C [5]

Boiling Point 296.8 °C at 760 mmHg [1]

Flash Point 133.3 °C [1]

The compound is a solid at room temperature, which mitigates the risk of vapor inhalation but

introduces the hazard of airborne dust, especially during transfer and weighing operations.
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Hazard Identification and GHS Classification
1-Methyl-4(1H)-quinazolinone is classified with the following hazard statements, which form the

basis of our safety protocols:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Some sources also classify the broader quinazolinone category as harmful if swallowed

(H302).[7][8] The signal word associated with this compound is "Warning".[6]

Toxicological Insights: The primary routes of exposure are inhalation of dust, eye contact, skin

contact, and ingestion.[6] Acute toxicity data indicates an LD50 (intraperitoneal, rat) of 200

mg/kg, highlighting significant toxicity, although specific details beyond the lethal dose are not

extensively reported.[1] The irritant properties are the most immediate concern in a laboratory

setting. Skin contact can lead to inflammation, itching, redness, and pain, while eye contact

may result in severe damage.[6] Inhalation of dust can irritate the lungs and respiratory system.

[6]

It is crucial to note that no components of this product are listed as probable, possible, or

confirmed human carcinogens by IARC, NTP, or OSHA.[9]

The Self-Validating Protocol: Engineering and
Personal Protection
A robust safety protocol integrates engineering controls with appropriate Personal Protective

Equipment (PPE). This multi-layered approach ensures that the failure of one system does not

lead to exposure.

Engineering Controls: The First Line of Defense
The primary engineering control is to minimize the generation and dispersal of dust.
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Ventilation: All handling of solid 1-methyl-4(1H)-quinazolinone must be conducted in a well-

ventilated area.[6][10] A certified chemical fume hood is the standard and required location

for weighing, transferring, and preparing solutions.[11]

Containment: For procedures with a higher risk of dust generation, consider using a glove

box or a powder containment hood.

Emergency Equipment: Facilities must be equipped with an eyewash fountain and a safety

shower in accessible locations.[6][12]

Personal Protective Equipment (PPE): The Essential
Barrier
The selection of PPE is directly dictated by the identified hazards (skin, eye, and respiratory

irritation).

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles

that conform to government standards such as EN166 (EU) or NIOSH (US).[13] A face shield

may be required for operations with a significant splash or dust hazard.[12]

Skin Protection:

Gloves: Wear protective gloves that have been inspected for integrity before use.[13]

Nitrile gloves are a common and effective choice for handling solid chemicals. Always use

proper glove removal technique (without touching the glove's outer surface) to avoid skin

contact.[13]

Lab Coat: A complete protective suit or a standard laboratory coat must be worn to protect

personal clothing.[13]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

particle respirator (e.g., N95 or P1 type).[13]

The logical flow for establishing a safe workspace is visualized below.

Caption: Workflow for establishing a safe handling environment.
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Standard Operating Procedure: Weighing and
Dissolving
This protocol explains the causality behind each step, ensuring a self-validating and safe

process.

Objective: To accurately weigh 50 mg of 1-methyl-4(1H)-quinazolinone powder and prepare a

10 mM stock solution in DMSO.
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Step Action Rationale (Causality)

1 Preparation

Verify the chemical fume hood

is operational. Don required

PPE: safety goggles, nitrile

gloves, and a lab coat.

2 Staging

Place a calibrated analytical

balance, weigh paper, spatula,

vial for the final solution, and

necessary solvents (DMSO)

inside the fume hood.

3 Weighing

Carefully transfer an

approximate amount of 1-

methyl-4(1H)-quinazolinone

from the stock bottle to the

weigh paper on the balance

using a clean spatula. Adjust to

the target weight of 50 mg.

4 Transfer

Carefully fold the weigh paper

and transfer the powder into

the pre-labeled vial. Tap the

paper gently to ensure all

powder is transferred.

5 Dissolution

Using a pipette, add the

calculated volume of DMSO to

the vial to achieve a 10 mM

concentration. Cap the vial

securely and vortex or sonicate

until fully dissolved.

6 Decontamination Dispose of the used weigh

paper and any contaminated

pipette tips into a designated

solid chemical waste container

inside the hood. Wipe the

spatula and work surface with
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a suitable solvent (e.g.,

ethanol) and dispose of the

wipe in the same waste

container.

7 Post-Handling

Close the fume hood sash.

Remove gloves and dispose of

them, followed by other PPE

as appropriate. Wash hands

thoroughly with soap and

water.[6]

Storage and Waste Management
Storage: Store 1-methyl-4(1H)-quinazolinone in a tightly-closed container in a cool, dry, and

well-ventilated area.[6][10] Recommended storage temperatures are often between 2-8°C for

long-term stability.[1] It should be stored away from incompatible substances such as strong

oxidizing agents, acids, and bases.[11][14] Ensure the storage area is locked to prevent

unauthorized access.[6][10]

Waste Disposal: All waste, including the chemical itself and any contaminated materials

(gloves, wipes, containers), must be disposed of as hazardous waste.[6]

Do not let the product enter drains, waterways, or soil.[6]

Place waste into a suitable, labeled disposal container.[6]

Consult local, regional, and national regulations for disposal and arrange for pickup by a

licensed disposal company.[6][11]

Emergency Procedures: A Validated Response Plan
In the event of an exposure or spill, a pre-defined and understood response is critical.
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Skin Contact Eye Contact Inhalation

Exposure Event
(Spill or Contact)

IF ON SKIN:
Wash with plenty

of soap and water.

Skin

IF IN EYES:
Rinse cautiously

with water for
several minutes.

Eyes

IF INHALED:
Remove to fresh air

and keep at rest.

Inhaled

Take off contaminated
clothing and wash

before reuse.

If irritation occurs:
Get medical advice.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

If irritation persists:
Get medical advice.

Call a POISON CENTER
or doctor if you

feel unwell.

Click to download full resolution via product page

Caption: First aid response for different exposure routes.[6]

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Prevent further leak or spill if safe to do so.[6] Do not allow the material to enter

drains.[6]
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Absorb & Collect: For a solid spill, carefully sweep or vacuum the material. Avoid creating

dust.[9] Place the collected material into a suitable, closed container for disposal.[6]

Decontaminate: Clean the spill area thoroughly.

PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.

Fire Fighting: In case of fire, use water spray, dry chemical, carbon dioxide, or chemical foam.

[6] Firefighters should wear a self-contained breathing apparatus.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Understanding the Compound: A Risk-Based
Perspective]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585260#safety-and-handling-of-1-methyl-4-1h-
quinazolinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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